Cas no 108274-05-1 (2-Propanol, 1-(nitrosoamino)-)

• Product Name: 2-Propanol, 1-(nitrosoamino)-
• CAS No: 108274-05-1
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• CID: 3592572
• PubChem ID: 21120361
• Update Time: 2025-04-22

2-Propanol, 1-(nitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(nitrosoamino)-
• 108274-05-1
• 1-(Nitrosoamino)-2-propanol
• SCHEMBL25095059
• N-nitroso(2-hydroxypropyl) amine

• Inchi： 1S/C3H8N2O2/c1-3(6)2-4-5-7/h3,6H,2H2,1H3,(H,4,7)
• InChI Key： APNLEYQRRNRSJC-UHFFFAOYSA-N
• SMILES： OC(C)CNN=O

Computed Properties

• Exact Mass: 104.058577502Da
• Monoisotopic Mass: 104.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.7Ų